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Compound of Interest

Compound Name: Butyl D-glucoside

Cat. No.: B12647583 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Butyl D-glucoside in a laboratory setting. The information is

tailored for researchers, scientists, and drug development professionals to ensure safe

handling and minimize risks.

Hazard Assessment and Safety Overview
Butyl D-glucoside is generally considered to be of low toxicity.[1][2] According to multiple

safety data sources, it does not meet the criteria for classification as a hazardous substance

under the Globally Harmonized System (GHS).[3] The U.S. Environmental Protection Agency's

(EPA) Safer Choice program has also identified Butyl D-glucoside as a chemical of low

concern.[3] However, as with any chemical, appropriate safety precautions should be taken to

minimize exposure. While it has low acute oral and dermal toxicity, some alkyl glucosides may

cause skin irritation at high concentrations.[1][4]
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Safety Parameter Information Source

GHS Hazard Classification Not Classified [3]

Acute Oral Toxicity Low [1]

Acute Dermal Toxicity Low [1]

Skin Irritation

Not an irritant at

concentrations relevant to

cleaners

[1][2]

Eye Irritation
May cause serious eye

irritation
[5]

Respiratory Sensitization
May cause allergy or asthma

symptoms if inhaled
[5]

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is crucial for safe handling. The following table outlines the

recommended PPE for handling Butyl D-glucoside.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-D-glucoside
https://www.ewg.org/cleaners/substances/151988-ButylDglucoside/
https://www.ewg.org/cleaners/substances/151988-ButylDglucoside/
https://www.ewg.org/cleaners/substances/151988-ButylDglucoside/
https://www.ewg.org/cleaners/substances/7512-BUTYLGLUCOSIDE/
https://cdn.caymanchem.com/cdn/msds/16775m.pdf
https://cdn.caymanchem.com/cdn/msds/16775m.pdf
https://www.benchchem.com/product/b12647583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required PPE
Specifications and Best

Practices

Eye and Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[6]

Skin Protection Laboratory Coat & Gloves

Wear a standard laboratory

coat. Handle with gloves,

which must be inspected prior

to use. Wash and dry hands

after handling.[6]

Respiratory Protection Generally Not Required

Use in a well-ventilated area.

[6] If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator should be used.[6]

Below is a workflow for selecting the appropriate PPE when handling Butyl D-glucoside.
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Risk Assessment

Solid Form Liquid/Solution Form

Start: Handling
Butyl D-glucoside

Assess Physical Form
(Solid or Liquid)

Weighing or Transferring
Solid Butyl D-glucoside

Solid

Handling Butyl D-glucoside
Solution

Liquid

Potential for
Dust Formation?

Standard PPE:
- Safety Goggles

- Lab Coat
- Gloves

No

Enhanced PPE:
- Standard PPE

- Use in Ventilated Hood
- Consider N95 Respirator

Yes

Proceed with
Experiment

Potential for
Splashing?

Standard PPE:
- Safety Goggles

- Lab Coat
- Gloves

No

Enhanced PPE:
- Standard PPE
- Face Shield

Yes

Click to download full resolution via product page

PPE Selection Workflow for Butyl D-glucoside
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Operational Handling and Storage Plan
Safe Handling Procedures:

Ventilation: Always handle Butyl D-glucoside in a well-ventilated area.[6] For procedures

that may generate dust or aerosols, use a chemical fume hood.

Avoid Contact: Avoid contact with skin and eyes. Do not ingest.[7]

Hygiene: Wash hands thoroughly after handling. Eating, drinking, and smoking should be

prohibited in areas where this material is handled.[7]

Storage Procedures:

Container: Store in a tightly closed container.[6]

Conditions: Keep in a dry, cool, and well-ventilated place.[6]

Incompatibilities: Keep away from strong oxidizing agents.

Spill and Emergency Procedures
First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[6]

Skin Contact: Take off contaminated clothing immediately and wash the affected area with

soap and water.[6]

Eye Contact: Rinse with pure water for at least 15 minutes.[6]

Ingestion: Rinse mouth with water.[6]

In all cases of significant exposure or if symptoms persist, seek medical attention.

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid dust

formation.[6]
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Containment: Prevent further leakage or spillage if it is safe to do so.[6]

Clean-up: For solid spills, sweep up the material and place it into a designated hazardous

waste container. For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and

place in a sealed container for disposal.[8]

Disposal Plan
Waste Product Disposal:

The material can be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[6]

Do not discharge into sewer systems.[6]

Contaminated Packaging Disposal:

Containers should be triple-rinsed (or equivalent) and can then be offered for recycling or

reconditioning.[6]

Alternatively, packaging can be punctured to make it unusable for other purposes and then

disposed of in a sanitary landfill.[6]

Always follow local, state, and federal regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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